Cas no 5967-55-5 ((5Z)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-1-(prop-2-en-1-yl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

• Product Name: (5Z)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-1-(prop-2-en-1-yl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• CAS No: 5967-55-5
• MF: C₁₃H₂₆BrNO₆
• MW: 372.252644062042
• CID: 1616657
• PubChem ID: 90478736
• Update Time: 2025-04-21

(5Z)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-1-(prop-2-en-1-yl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-1-(prop-2-en-1-yl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5967-55-5
• 2-Butenoic acid, 2-methyl-, 6,7-dihydroxy-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, hydrobromide, dihydrate, (1alpha,3beta(E),5alpha,6alpha,7alpha)-
• 6,7-Dihydroxy-3-tigloyloxytropane, hydrobromide dihydrate
• UNII-BD67DG9C5K
• 2-BUTENOIC ACID, 2-METHYL-, 6,7-DIHYDROXY-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, HYDROBROMIDE, DIHYDRATE, (1.ALPHA.,3.BETA.(E),5.ALPHA.,6.ALPHA.,7.ALPHA.)-
• Meteloidine hydrobromide dihydrate [MI]
• BD67DG9C5K
• Q27274598
• Meteloidine hydrobromide dihydrate
• 6,7-Dihydroxytropine 3-tiglic acid ester, hydrobromide dihydrate

• Inchi： 1S/C13H21NO4.BrH.2H2O/c1-4-7(2)13(17)18-8-5-9-11(15)12(16)10(6-8)14(9)3;;;/h4,8-12,15-16H,5-6H2,1-3H3;1H;2*1H2/b7-4+;;;/t8?,9-,10+,11-,12+;;;
• InChI Key： FPRLOVMYTFNVFQ-YLSRTACASA-N
• SMILES： Br.O[C@@H]1[C@@H]([C@H]2CC(C[C@@H]1N2C)OC(/C(=C/C)/C)=O)O.O.O

Computed Properties

• Exact Mass: 288.05696
• Monoisotopic Mass: 371.09435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 62.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones